5-Bromo-2-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine
Overview
Description
“5-Bromo-2-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine” is a compound that contains an oxadiazole ring, which is a five-membered heterocyclic ring with two nitrogen atoms, one oxygen atom, and two carbon atoms . Oxadiazole derivatives are known for their broad range of chemical and biological properties and are used in the development of new drugs .
Molecular Structure Analysis
The molecular formula of “this compound” is C8H6BrN3O . Detailed structural analysis information was not found in the available resources.Physical and Chemical Properties Analysis
The predicted boiling point of “this compound” is 342.7±52.0 °C and its predicted density is 1.604±0.06 g/cm3 . The compound’s pKa is predicted to be -3.21±0.29 .Scientific Research Applications
Chemistry and Synthesis
5-Bromo-2-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine and its derivatives demonstrate significant utility in synthetic chemistry. For instance, the oxidative cyclization of pyridine-2-carbaldehyde thiosemicarbazone ligands with bromate or iodate leads to the formation of 1,3,4-oxadiazole derivatives. These reactions, which can occur with free ligands or when coordinated to copper(II), yield compounds with diverse magnetic and structural properties, as evidenced by the antiferromagnetic couplings observed in some synthesized complexes (Gómez-Saiz et al., 2003).
Coordination Polymers and Luminescence
The design and synthesis of coordination polymers using isomeric oxadiazol-pyridine ligands have led to the development of novel materials with interesting structural diversities and functional properties. These polymers exhibit fascinating properties like solid-state luminescence and sensitivity to certain ion pollutants in aqueous solutions, showcasing their potential in environmental monitoring (Ding et al., 2017).
Photophysical Properties
The tetrazolate chelate ligands in heteroleptic mononuclear cyclometalated bis(phenylpyridine)iridium(III) complexes exhibit a wide span of redox and emission properties. These properties are significantly influenced by the nature of the ancillary tetrazolate ligand, indicating potential applications in light-emitting devices and biological labeling (Stagni et al., 2008).
Biological Activities
The 1,3,4-oxadiazole derivatives synthesized from various chemical reactions have been noted for their potential biological activities. Compounds such as 5-Pyridin-4-yl-1,3,4-oxadiazole-2-thiol and its derivatives have been synthesized and evaluated for antimicrobial activities, indicating their relevance in medicinal chemistry (Bayrak et al., 2009).
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that compounds containing the oxadiazole moiety, like our compound of interest, have been reported to exhibit a broad spectrum of biological activities . These activities suggest that these compounds may interact with a variety of biological targets.
Mode of Action
Compounds containing the oxadiazole moiety are known to interact with their targets in a variety of ways . For instance, some oxadiazole derivatives have been reported to show antibacterial effects , suggesting they may interact with bacterial proteins or enzymes to inhibit bacterial growth.
Biochemical Pathways
Given the broad spectrum of biological activities exhibited by oxadiazole derivatives , it can be inferred that these compounds may affect multiple biochemical pathways.
Pharmacokinetics
It’s worth noting that the lipophilicity of a compound can influence its pharmacokinetic properties, including its absorption and distribution .
Result of Action
Oxadiazole derivatives have been reported to exhibit a range of biological activities, including antibacterial effects . This suggests that these compounds may exert their effects at the molecular and cellular levels by interacting with bacterial proteins or enzymes, thereby inhibiting bacterial growth.
Action Environment
It’s worth noting that environmental factors such as temperature, ph, and the presence of other substances can influence the action and stability of many compounds .
Properties
IUPAC Name |
2-(5-bromopyridin-2-yl)-5-methyl-1,3,4-oxadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN3O/c1-5-11-12-8(13-5)7-3-2-6(9)4-10-7/h2-4H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYRVBOIHTWDVTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(O1)C2=NC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60634148 | |
Record name | 5-Bromo-2-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60634148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
380380-59-6 | |
Record name | 5-Bromo-2-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60634148 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromo-2-(5-methyl-1,3,4-oxadiazol-2-yl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.